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Compound of Interest

Compound Name: 2-(Aminomethyl)phenol

Cat. No.: B125469 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction:

2-(Aminomethyl)phenol, also known as 2-Hydroxybenzylamine (2-HOBA), is a selective

dicarbonyl scavenger with antioxidant and anti-inflammatory properties.[1] It acts as a

scavenger of free radicals and isolevuglandins (IsoLGs), which are implicated in various

pathological processes.[1] Research suggests its potential therapeutic application in

cardiovascular diseases, such as atherosclerosis and atrial fibrillation, as well as in general

inflammation.[1] This document provides detailed protocols for the formulation and in vivo

administration of 2-(Aminomethyl)phenol to facilitate further research into its pharmacological

effects.
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Formulation
Component

Vehicle
Composition 1

Vehicle
Composition 2

Solubility

Solvents

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% Saline

10% DMSO, 90%

(20% SBE-β-CD in

Saline)

≥ 2.5 mg/mL (20.30

mM)[1]

Appearance Clear solution Clear solution -

Notes

Heat and/or sonication

can aid dissolution if

precipitation occurs.[1]

- -

Table 2: Summary of In Vivo Studies with 2-(Aminomethyl)phenol
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Study Type
Animal
Model

Administrat
ion Route

Dosage
Observed
Effects

Reference

Atheroscleros

is
Ldlr-/- mice

Oral (p.o.) in

drinking

water

1 g/L

Reduced

aortic

atheroscleros

is, decreased

MDA and

IsoLG

adducts,

increased

collagen

content.[1]

MedChemEx

press[1]

Saluretic/Diur

etic Effects
Rats Oral (p.o.) Not specified

Saluretic and

diuretic

activity.[2]

Journal of

Medicinal

Chemistry[2]

Saluretic/Diur

etic Effects
Dogs

Intravenous

(i.v.)
Not specified

Saluretic and

diuretic

activity.[2]

Journal of

Medicinal

Chemistry[2]

Clinical Trial Older Adults Not specified Not specified

Under

investigation

in a multiple

dosing study

(NCT035563

19).[3][4]

DrugBank

Online,

PubChem[3]

[4]

Experimental Protocols
Protocol 1: Formulation of 2-(Aminomethyl)phenol in a
DMSO/PEG300/Tween-80/Saline Vehicle
This protocol describes the preparation of a 2.5 mg/mL solution of 2-(Aminomethyl)phenol.

Materials:

2-(Aminomethyl)phenol (powder)
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Dimethyl sulfoxide (DMSO)

Polyethylene glycol 300 (PEG300)

Tween-80

Saline solution (0.9% NaCl)

Sterile conical tubes

Vortex mixer

Sonicator (optional)

Heating block or water bath (optional)

Procedure:

Prepare a Stock Solution in DMSO:

Weigh the required amount of 2-(Aminomethyl)phenol.

Dissolve 2-(Aminomethyl)phenol in DMSO to create a stock solution of 25 mg/mL. For

example, dissolve 25 mg of 2-(Aminomethyl)phenol in 1 mL of DMSO.

Prepare the Final Formulation (for a final volume of 1 mL):

To a sterile conical tube, add 400 µL of PEG300.

Add 100 µL of the 25 mg/mL 2-(Aminomethyl)phenol stock solution in DMSO to the

PEG300.

Mix thoroughly using a vortex mixer until the solution is homogenous.

Add 50 µL of Tween-80 to the mixture.

Mix again until the solution is clear and homogenous.

Add 450 µL of saline to the mixture to bring the final volume to 1 mL.
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Vortex the final solution until it is a clear and homogenous solution.

Dissolution Assistance (if necessary):

If precipitation or phase separation is observed, gently heat the solution (e.g., in a 37°C

water bath) and/or sonicate until the solution becomes clear.[1]

Storage:

It is recommended to prepare the formulation fresh before each use. If short-term storage

is necessary, store at 4°C and protect from light. Before use, allow the solution to return to

room temperature and check for any precipitation.

Protocol 2: In Vivo Administration in a Mouse Model of
Atherosclerosis
This protocol is based on a study using Ldlr-/- mice.[1]

Materials:

Ldlr-/- mice

2-(Aminomethyl)phenol formulation (prepared as in Protocol 1 or dissolved in drinking

water)

Appropriate animal handling and dosing equipment (e.g., gavage needles for oral

administration)

Metabolic cages for monitoring food and water intake (optional but recommended)

Procedure:

Animal Acclimatization:

Acclimatize the Ldlr-/- mice to the housing conditions for at least one week before the start

of the experiment.

Diet:
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Feed the mice a high-fat diet to induce atherosclerosis.

Drug Administration (Oral via Drinking Water):

Prepare a solution of 2-(Aminomethyl)phenol in the drinking water at a concentration of

1 g/L.[1]

Provide the medicated drinking water ad libitum to the treatment group.

The control group should receive regular drinking water.

Prepare fresh medicated drinking water regularly (e.g., every 2-3 days) to ensure stability.

Study Duration:

Continue the treatment for the desired study duration. In the cited study, a 2-week

pretreatment was followed by 16 weeks of treatment.[1]

Monitoring:

Monitor the body weight, food intake, and water consumption of the animals regularly.[1]

At the end of the study, collect blood and tissue samples (e.g., aorta) for analysis of

atherosclerosis extent, inflammatory markers, and lipid peroxidation products (e.g., MDA

and IsoLG adducts).[1]
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Caption: TNF-α induced inflammatory signaling pathway and the inhibitory role of 2-
(Aminomethyl)phenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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